Cas no 5438-62-0 (octyl 4-hydroxy-3-methoxybenzoate)

• Product Name: octyl 4-hydroxy-3-methoxybenzoate
• CAS No: 5438-62-0
• MF: C₁₆H₂₄O₄
• MW: 280.359365463257
• CID: 940985
• PubChem ID: 226347
• Update Time: 2025-04-19

octyl 4-hydroxy-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• octyl 4-hydroxy-3-methoxybenzoate
• 4-Hydroxy-3-methoxy-benzoesaeure-octylester
• 4-hydroxy-3-methoxy-benzoic acid octyl ester
• AC1L5EP8
• AC1Q677H
• AR-1K9009
• CHEMBL119749
• CTK1H3067
• NSC16727
• OCTYL 4-HYDROXY-3-METHOXY-BENZOATE
• SCHEMBL18998296
• DTXSID40280405
• NSC-16727
• 5438-62-0
• DS-001401

• Inchi： 1S/C16H24O4/c1-3-4-5-6-7-8-11-20-16(18)13-9-10-14(17)15(12-13)19-2/h9-10,12,17H,3-8,11H2,1-2H3
• InChI Key： CITHDNJMIRGMHS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)OC)O)=O)CCCCCCCC

Computed Properties

• Exact Mass: 280.16752
• Monoisotopic Mass: 280.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.056
• Boiling Point: 398.6°C at 760 mmHg
• Flash Point: 138.5°C
• Refractive Index: 1.507
• PSA: 55.76
• LogP: 3.91810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives